3,5-Bis-trifluoromethyl-4-bromo-1H-pyrazole
Description
3,5-Bis-trifluoromethyl-4-bromo-1H-pyrazole is a chemical compound with the molecular formula C5HBrF6N2 . It has a molecular weight of 282.97 . The compound is a white solid .
Synthesis Analysis
The synthesis of 3,5-Bis-trifluoromethyl-4-bromo-1H-pyrazole involves several steps. One method involves the transformation of the carboxylic group in a pyrazole core into the trifluoromethyl group by sulfur tetrafluoride . Another method involves a nucleophilic substitution reaction at the C-4 position, which replaces an iodine atom with a CF3 group .Molecular Structure Analysis
The molecular structure of 3,5-Bis-trifluoromethyl-4-bromo-1H-pyrazole can be represented by the Inchi Code: 1S/C5HBrF6N2/c6-1-2(4(7,8)9)13-14-3(1)5(10,11)12/h(H,13,14) . The compound exhibits tautomerism, a phenomenon that may influence its reactivity .Chemical Reactions Analysis
3,5-Bis-trifluoromethyl-4-bromo-1H-pyrazole can undergo various chemical reactions. For instance, it can participate in a [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines to provide functionalized pyrazoles . It can also undergo a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones to provide a broad range of pyrazole derivatives .Physical And Chemical Properties Analysis
3,5-Bis-trifluoromethyl-4-bromo-1H-pyrazole is a white solid . It has a molecular weight of 282.97 . The compound’s IUPAC name is 4-bromo-3,5-bis(trifluoromethyl)-1H-pyrazole .Scientific Research Applications
Pharmaceutical Applications
The compound is used in the pharmaceutical industry due to its potential therapeutic properties . It’s a part of the pyrazole structure, which is a fundamental element present in various small molecules, exhibiting a diverse array of pharmaceutical activities .
Antimicrobial Activities
3,5-Bis(trifluoromethyl)-4-bromo-1H-pyrazole derivatives have been synthesized and tested for their antimicrobial activities. They have shown promising results as potent antimicrobial agents .
Organic Synthesis
The pyrazole structure, which includes 3,5-Bis(trifluoromethyl)-4-bromo-1H-pyrazole, has intriguing applications in organic synthesis. It acts as both a directing and transforming group .
Drug Discovery
The significance of the trifluoromethyl group in drug discovery is well recognized. The inclusion of a -CF3 group in certain positions of a compound can increase the potency of the compound for inhibiting certain biological activities .
Agricultural Applications
Pyrazole structures, including 3,5-Bis(trifluoromethyl)-4-bromo-1H-pyrazole, are present in various small molecules that exhibit a diverse array of agricultural activities .
Chemical Synthesis
3,5-Bis(trifluoromethyl)-4-bromo-1H-pyrazole is used in the synthesis of other chemical compounds. Its unique structure and properties make it a valuable component in chemical reactions .
properties
IUPAC Name |
4-bromo-3,5-bis(trifluoromethyl)-1H-pyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HBrF6N2/c6-1-2(4(7,8)9)13-14-3(1)5(10,11)12/h(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRQXMZAIZDYKDF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(NN=C1C(F)(F)F)C(F)(F)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HBrF6N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.97 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Bis-trifluoromethyl-4-bromo-1H-pyrazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(Piperidin-1-yl)-5-azaspiro[2.4]heptane](/img/structure/B8099452.png)
![(2S)-4-amino-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4-oxobutanoic acid](/img/structure/B8099472.png)
![(3aR,4R,6aS)-2,2-Dimethyl-6-((trityloxy)methyl)-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol(relative)](/img/structure/B8099502.png)
![2,2-Dimethylnaphtho[1,8-de][1,3]dioxine](/img/structure/B8099508.png)
![3-[3,5-bis(trifluoromethyl)anilino]-4-[[(R)-(5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)-(6-methoxyquinolin-4-yl)methyl]amino]cyclobut-3-ene-1,2-dione](/img/structure/B8099511.png)
![(11aR)-N,N-Bis((S)-1-phenylethyl)-4,5,6,7-tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-12-amine](/img/structure/B8099518.png)
